N-[1-(4-Еthoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[(Z)-1-(4-ethoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C19H22N2O4/c1-4-24-16-11-9-15(10-12-16)14(2)20-21-19(22)13-25-18-8-6-5-7-17(18)23-3/h5-12H,4,13H2,1-3H3,(H,21,22)/b20-14-
• InChI Key: ONMPWRAULZZVJB-ZHZULCJRSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=NNC(=O)COC2=CC=CC=C2OC)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C(=N\NC(=O)COC2=CC=CC=C2OC)/C
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol

Description

N-[1-(4-Еthoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide, also known as EMA401, is a chemical compound with potential therapeutic properties. It is a small molecule drug that has been investigated for its potential use in the treatment of chronic pain conditions.

Mechanism of Action

N-[1-(4-Еthoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide selectively inhibits the ATP-gated P2X3 ion channel, which is expressed in sensory neurons and is involved in the transmission of pain signals. By inhibiting this ion channel, N-[1-(4-Еthoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide may reduce the transmission of pain signals and provide pain relief. N-[1-(4-Еthoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide has been shown to have a higher affinity for the P2X3 ion channel compared to other P2X receptors, making it a selective inhibitor of this ion channel.
Biochemical and Physiological Effects:
N-[1-(4-Еthoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide has been shown to reduce pain in preclinical models of chronic pain conditions. In a study using a rat model of neuropathic pain, N-[1-(4-Еthoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide was shown to reduce pain behaviors without affecting motor function. N-[1-(4-Еthoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide has also been shown to reduce pain in preclinical models of osteoarthritis and cancer pain.

Advantages and Limitations for Lab Experiments

N-[1-(4-Еthoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide has several advantages for lab experiments. It is a small molecule drug that can be easily synthesized and modified. It has been shown to have a high affinity for the P2X3 ion channel, making it a selective inhibitor of this ion channel. However, there are also limitations to using N-[1-(4-Еthoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide in lab experiments. It has not yet been tested in clinical trials, so its safety and efficacy in humans are unknown. Additionally, the mechanism of action of N-[1-(4-Еthoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide is not fully understood, and more research is needed to elucidate its effects on other ion channels and neurotransmitters.

Future Directions

There are several future directions for research on N-[1-(4-Еthoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide. One direction is to conduct clinical trials to test the safety and efficacy of N-[1-(4-Еthoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide in humans. Another direction is to investigate the effects of N-[1-(4-Еthoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide on other ion channels and neurotransmitters involved in pain transmission. Additionally, N-[1-(4-Еthoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide could be modified to improve its pharmacokinetic properties and increase its selectivity for the P2X3 ion channel. Finally, N-[1-(4-Еthoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide could be tested in combination with other drugs to determine if it has synergistic effects on pain relief.

Synthesis Methods

N-[1-(4-Еthoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide can be synthesized through a multi-step process involving the reaction of various chemical compounds. The synthesis of N-[1-(4-Еthoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide involves the reaction of 4-ethoxybenzaldehyde with 2-methoxyphenol to form 4-ethoxy-2-methoxyphenol. This compound is then reacted with ethyl bromoacetate to form ethyl 4-ethoxy-2-(2-methoxyphenoxy)acetate. The final step involves the reaction of ethyl 4-ethoxy-2-(2-methoxyphenoxy)acetate with hydrazine hydrate to form N-[1-(4-Еthoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide.

Scientific Research Applications

N-[1-(4-Еthoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide has been investigated for its potential use in the treatment of chronic pain conditions such as neuropathic pain, osteoarthritis, and cancer pain. It has been shown to selectively inhibit the ATP-gated P2X3 ion channel, which is involved in the transmission of pain signals. By inhibiting this ion channel, N-[1-(4-Еthoxyphenyl)ethylideneamino]-2-(2-methoxyphenoxy)acetamide may reduce the transmission of pain signals and provide pain relief.